Asterinin D
Asterinin D
2,3,4,5-Tetradehydroprolyl-2-aminobutanoyl-seryl-3-phenyl-beta-alanyl-2-aminobutanoic acid is a natural product found in Aster tataricus with data available.
Brand Name:
Vulcanchem
CAS No.:
163136-31-0
VCID:
VC20891715
InChI:
InChI=1S/C25H33N5O7/c1-3-16(28-23(34)18-11-8-12-26-18)22(33)30-20(14-31)24(35)29-19(15-9-6-5-7-10-15)13-21(32)27-17(4-2)25(36)37/h5-12,16-17,19-20,26,31H,3-4,13-14H2,1-2H3,(H,27,32)(H,28,34)(H,29,35)(H,30,33)(H,36,37)
SMILES:
CCC(C(=O)NC(CO)C(=O)NC(CC(=O)NC(CC)C(=O)O)C1=CC=CC=C1)NC(=O)C2=CC=CN2
Molecular Formula:
C₂₅H₃₃N₅O₇
Molecular Weight:
515.6 g/mol
Asterinin D
CAS No.: 163136-31-0
Cat. No.: VC20891715
Molecular Formula: C₂₅H₃₃N₅O₇
Molecular Weight: 515.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,3,4,5-Tetradehydroprolyl-2-aminobutanoyl-seryl-3-phenyl-beta-alanyl-2-aminobutanoic acid is a natural product found in Aster tataricus with data available. |
|---|---|
| CAS No. | 163136-31-0 |
| Molecular Formula | C₂₅H₃₃N₅O₇ |
| Molecular Weight | 515.6 g/mol |
| IUPAC Name | 2-[[3-[[3-hydroxy-2-[2-(1H-pyrrole-2-carbonylamino)butanoylamino]propanoyl]amino]-3-phenylpropanoyl]amino]butanoic acid |
| Standard InChI | InChI=1S/C25H33N5O7/c1-3-16(28-23(34)18-11-8-12-26-18)22(33)30-20(14-31)24(35)29-19(15-9-6-5-7-10-15)13-21(32)27-17(4-2)25(36)37/h5-12,16-17,19-20,26,31H,3-4,13-14H2,1-2H3,(H,27,32)(H,28,34)(H,29,35)(H,30,33)(H,36,37) |
| Standard InChI Key | MSWRFBPAGLGJCX-UHFFFAOYSA-N |
| SMILES | CCC(C(=O)NC(CO)C(=O)NC(CC(=O)NC(CC)C(=O)O)C1=CC=CC=C1)NC(=O)C2=CC=CN2 |
| Canonical SMILES | CCC(C(=O)NC(CO)C(=O)NC(CC(=O)NC(CC)C(=O)O)C1=CC=CC=C1)NC(=O)C2=CC=CN2 |
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